Cas no 919974-85-9 (methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 919974-85-9
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 5427364
• Update Time: 2025-05-21

methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-((2-(4-chloro-3-methylphenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetate
• methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate

• Inchi： 1S/C19H19ClN2O3S/c1-13-11-14(7-8-15(13)20)25-9-10-26-19-21-16-5-3-4-6-17(16)22(19)12-18(23)24-2/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： UAZCHOMJZGBPHI-UHFFFAOYSA-N
• SMILES： C1(SCCOC2=CC=C(Cl)C(C)=C2)N(CC(OC)=O)C2=CC=CC=C2N=1

Additional information on methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate

Methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate: A Comprehensive Overview

Methyl 2-(2-{2-(4-chloro-3-methylphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate, commonly referred to by its CAS number CAS No. 919974-85-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a benzodiazole ring system, a phenoxy group, and an ethylsulfanyl moiety. The combination of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.

The benzodiazole core of this compound is a key structural feature that contributes to its stability and reactivity. Benzodiazoles are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in drug design and material science. Recent research has highlighted the potential of benzodiazole-containing compounds in the development of new pharmaceutical agents, particularly in the fields of oncology and neurodegenerative diseases. The presence of the phenoxy group further enhances the compound's versatility, as it can act as a directing group in substitution reactions or serve as a platform for bioisosteric replacements.

The ethylsulfanyl group attached to the benzodiazole ring introduces additional functionality to the molecule. Sulfur-containing groups are known for their ability to modulate the electronic properties of a molecule, which can influence its pharmacokinetic profile and bioavailability. This feature has been leveraged in recent studies to explore the compound's potential as a prodrug or as a component in drug delivery systems. Furthermore, the methyl ester group at the terminal position of the molecule adds to its solubility and stability, making it suitable for various synthetic applications.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of methyl 2-(...)-acetate. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic properties, such as conjugation across the benzodiazole ring and resonance stabilization within the phenoxy group. These properties not only enhance the compound's stability but also make it an attractive candidate for use in organic electronics and optoelectronic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and esterification. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production. Researchers have also explored alternative routes using catalytic methods, such as palladium-catalyzed cross-couplings, which offer greater control over the regioselectivity and stereochemistry of the product.

The application of methyl 2-(...)-acetate extends beyond traditional chemical synthesis. Its unique structure has been exploited in materials science for the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or receptors, opening up new avenues for drug discovery.

In conclusion, methyl 2-(...)-acetate (CAS No. 919974-85-9) is a multifaceted compound with promising potential across diverse fields. Its complex structure endows it with unique chemical properties that continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry and pharmacology.